Cas no 406189-80-8 (4-ethoxy-6-methyl-2-phenylpyrimidine)
406189-80-8 structure
Product Name:4-ethoxy-6-methyl-2-phenylpyrimidine
CAS No:406189-80-8
MF:C13H14N2O
MW:214.263062953949
CID:1057541
PubChem ID:40514279
Update Time:2025-04-20
4-ethoxy-6-methyl-2-phenylpyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4-ethoxy-6-methyl-2-phenylpyrimidine
- Pyrimidine, 4-ethoxy-6-methyl-2-phenyl- (9CI)
- 406189-80-8
-
- Inchi: 1S/C13H14N2O/c1-3-16-12-9-10(2)14-13(15-12)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
- InChI Key: GCSNQGTWRPRVBJ-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C)N=C(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 214.111
- Monoisotopic Mass: 214.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35A^2
- XLogP3: 2.9
4-ethoxy-6-methyl-2-phenylpyrimidine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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